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Compound of Interest

Compound Name: Hexadecyl 3-methylbutanoate

Cat. No.: B15366961

An In-depth Technical Guide to the Physicochemical Properties of Hexadecyl 3-
methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexadecyl 3-methylbutanoate, also known as cetyl isovalerate, is a fatty acid ester. Fatty acid
esters are a diverse class of organic compounds with wide-ranging applications in the
pharmaceutical, cosmetic, and food industries. This technical guide provides a comprehensive
overview of the known and estimated physicochemical properties of Hexadecyl 3-
methylbutanoate. Due to a lack of direct experimental data for this specific ester, properties
are estimated based on trends observed in homologous and analogous compounds. This
document also outlines a standard experimental protocol for the determination of a key
physicochemical property and presents a conceptual diagram relevant to the applications of
fatty acid esters.

Introduction

Hexadecyl 3-methylbutanoate is the ester formed from the reaction of hexadecanol (cetyl
alcohol) and 3-methylbutanoic acid (isovaleric acid). Its structure consists of a 16-carbon alkyl
chain (hexadecyl) attached to the carboxyl group of 3-methylbutanoate. This structure imparts
significant hydrophobicity to the molecule. Fatty acid esters, in general, are known for their
emollient, solvent, and flavoring properties. The specific properties of Hexadecyl 3-
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methylbutanoate are expected to be influenced by its long alkyl chain and the branched
nature of the acyl group.

Physicochemical Properties

The following table summarizes the estimated physicochemical properties of Hexadecyl 3-
methylbutanoate. These values are extrapolated from data available for structurally related
compounds, such as hexyl 3-methylbutanoate and other long-chain fatty acid esters.

Source/Basis for

Property Estimated Value . .
Estimation
Molecular Formula C21H4202
Molecular Weight 326.56 g/mol
) Based on the properties of
Waxy solid at room
Appearance cetyl alcohol and other long-

temperature ]
chain esters.

Not available (Expected to be

Melting Point ] ]
a low-melting solid)
Boiling points of esters
Boiling Point > 300 °C (at 760 mmHg) increase with molecular
weight.[1]
) Similar to other long-chain fatty
Density ~0.86 g/cm?3 at 25°C )
acid esters.
The long hydrocarbon chain
Solubility in Water Practically insoluble results in very low water
solubility.[1]
o ) Soluble in alcohols, ethers, Fatty acid esters are generally
Solubility in Organic Solvents ] ]
and other nonpolar solvents soluble in organic solvents.
logP (Octanol-Water Partition ; Estimated based on the high
>
Coefficient) lipophilicity of the molecule.
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Experimental Protocols

The determination of the physicochemical properties of a compound like Hexadecyl 3-
methylbutanoate involves various standardized experimental techniques. Below is a detailed
methodology for the determination of density.

Determination of Density using a Hydrometer (Based on
ISO 3675:1998)

Objective: To determine the density of liquid Hexadecyl 3-methylbutanoate at a specified
temperature.

Apparatus:

o Calibrated hydrometer suitable for the expected density range.

e Aclear, cylindrical container (hydrometer cylinder) of appropriate size.
o A calibrated thermometer with required precision.

e A constant temperature bath.

Procedure:

If Hexadecyl 3-methylbutanoate is solid at room temperature, it must be heated to a
temperature where it is completely liquid and homogenous.

e The liquid sample is brought to the desired measurement temperature using the constant
temperature bath.

e The hydrometer cylinder is filled with the liquid sample to a level that will allow the
hydrometer to float freely without touching the bottom or sides.

e The hydrometer is gently lowered into the liquid, ensuring it does not touch the sides of the
cylinder. It should be given a slight spin to ensure it is floating freely.

e Once the hydrometer has settled and is stationary, the density reading is taken at the point
where the surface of the liquid meets the scale of the hydrometer. The reading should be
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taken at the bottom of the meniscus for transparent liquids.

e The temperature of the sample is recorded immediately before and after the density reading.
e The measurement is repeated at least twice, and the average value is reported.

Calculation: The density is read directly from the hydrometer scale. Corrections for temperature
may be necessary if the measurement temperature deviates from the reference temperature.

Conceptual Applications and Relevant Pathways

While specific signaling pathways for Hexadecyl 3-methylbutanoate are not documented,
fatty acid esters are well-known for their use in topical formulations as emollients. The following
diagram illustrates the functional role of such esters in skincare.

Skin Surface
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Caption: Action of Hexadecyl 3-methylbutanoate as an emollient.

Synthesis Workflow

The synthesis of Hexadecyl 3-methylbutanoate is typically achieved through Fischer
esterification. The following diagram outlines the general workflow for this synthesis.
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Caption: Fischer esterification workflow for synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physicochemical properties of Hexadecyl
3-methylbutanoate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1536696 1#what-are-the-physicochemical-properties-
of-hexadecyl-3-methylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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